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Compound of Interest

Compound Name: Bisphenol P-13C4

Cat. No.: B15559645

Technical Guide: Bisphenol P-13C4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on Bisphenol P-13C4, a stable isotope-
labeled form of Bisphenol P. The inclusion of four carbon-13 atoms in its structure makes it a
valuable internal standard for quantitative analysis in various research applications, particularly
in toxicology and environmental monitoring studies.

Chemical Information

Parameter Value Reference
Compound Name Bisphenol P-13C4 LGC Standards
Unlabeled CAS Number 2167-51-3 [1]

Molecular Formula C2013C4H2602 [1]

Molecular Weight 350.43 [1]

Note: A specific CAS number for the 13C4 isotopically labeled version of Bisphenol P is not
consistently provided by suppliers. Researchers should reference the unlabeled CAS number
(2167-51-3) and specify the isotopic labeling when inquiring with suppliers.

Supplier Information

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15559645?utm_src=pdf-interest
https://www.benchchem.com/product/b15559645?utm_src=pdf-body
https://www.lgcstandards.com/DE/en/Bisphenol-P-13C4/p/TRC-B519477
https://www.lgcstandards.com/DE/en/Bisphenol-P-13C4/p/TRC-B519477
https://www.lgcstandards.com/DE/en/Bisphenol-P-13C4/p/TRC-B519477
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

A number of chemical suppliers offer Bisphenol P-13C4. The following table summarizes
available information from prominent suppliers. It is recommended to contact the suppliers
directly for the most current product specifications, availability, and pricing.

Supplier Product Name Additional Information

Offers the product for
LGC Standards Bisphenol P-13C4 pharmaceutical analytical
testing.[1][2]

Available through distributors

) such as Fisher Scientific.[3]
Toronto Research Chemicals

Bisphenol P-13C4 TRC specializes in complex
(TRC)

organic small molecules for

biomedical research.[4]

Provides the compound, noting

it as an isotopically labeled
Elex Biotech LLC Bisphenol P-13C4 bisphenol monomer for

research in polymers, resins,

and specialty materials.[5]

Experimental Workflow: Utilizing Bisphenol P-13C4
as an Internal Standard

The primary application of Bisphenol P-13C4 is as an internal standard in analytical methods,
such as liquid chromatography-mass spectrometry (LC-MS), for the accurate quantification of
unlabeled Bisphenol P in various matrices.
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Workflow for using Bisphenol P-13C4 as an internal standard.
Detailed Experimental Protocol:

o Sample Collection and Storage: Collect samples (e.g., water, serum, tissue) according to
standard protocols to avoid contamination. Store samples at appropriate temperatures (e.g.,
-20°C or -80°C) until analysis.

e Preparation of Standards:

o Prepare a stock solution of Bisphenol P-13C4 in a suitable solvent (e.g., methanol,
acetonitrile).

o Prepare a series of calibration standards containing known concentrations of unlabeled
Bisphenol P.

o Spike a fixed amount of the Bisphenol P-13C4 internal standard stock solution into each
calibration standard and the unknown samples.

o Sample Extraction:

o The extraction method will vary depending on the sample matrix. Common techniques
include:

» Liquid-Liquid Extraction (LLE): Partitioning the analyte and internal standard from an
agueous sample into an immiscible organic solvent.

» Solid-Phase Extraction (SPE): Passing the sample through a sorbent bed that retains
the analytes, which are then eluted with a solvent.

o The goal is to efficiently extract both the native Bisphenol P and the labeled internal
standard while removing interfering matrix components.

 Instrumental Analysis (LC-MS/MS):
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o Analyze the extracted samples using a liquid chromatograph coupled to a tandem mass
spectrometer.

o Develop a chromatographic method to separate Bisphenol P from other sample
components.

o Optimize the mass spectrometer parameters for the detection of both unlabeled Bisphenol
P and Bisphenol P-13C4. This typically involves selecting specific precursor and product
ion transitions in multiple reaction monitoring (MRM) mode.

¢ Quantification:

o Generate a calibration curve by plotting the ratio of the peak area of the unlabeled
Bisphenol P to the peak area of the Bisphenol P-13C4 internal standard against the
concentration of the calibration standards.

o Determine the concentration of Bisphenol P in the unknown samples by calculating their
peak area ratios and interpolating from the calibration curve. The use of the internal
standard corrects for variations in extraction efficiency and instrument response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15559645#bisphenol-p-13c4-cas-number-and-
supplier-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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